Cas no 100599-72-2 (1H-1,2,4-Triazol-3-amine, 5-(octylthio)-)
100599-72-2 structure
Product Name:1H-1,2,4-Triazol-3-amine, 5-(octylthio)-
CAS No:100599-72-2
MF:C10H20N4S
MW:228.357600212097
CID:1126100
Update Time:2024-07-27
1H-1,2,4-Triazol-3-amine, 5-(octylthio)- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazol-3-amine, 5-(octylthio)-
- 5-Octylsulfanyl-4H-[1,2,4]triazol-3-ylamine
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- Inchi: 1S/C10H20N4S/c1-2-3-4-5-6-7-8-15-10-12-9(11)13-14-10/h2-8H2,1H3,(H3,11,12,13,14)
- InChI Key: ZENVYDNEKHBMPM-UHFFFAOYSA-N
- SMILES: N1C(SCCCCCCCC)=NC(N)=N1
Computed Properties
- Exact Mass: 228.1411
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Boiling Point: 417.9±28.0 °C(Predicted)
- PSA: 67.59
- pka: 9.95±0.40(Predicted)
1H-1,2,4-Triazol-3-amine, 5-(octylthio)- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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